Cas no 118508-68-2 ((2-Azidoethyl)(methyl)amine hydrochloride)

• Product Name: (2-Azidoethyl)(methyl)amine hydrochloride
• CAS No: 118508-68-2
• MF: C₃H₉ClN₄
• MW: 136.58335852623
• CID: 6317213
• PubChem ID: 13257026
• Update Time: 2025-08-05

(2-Azidoethyl)(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 118508-68-2
• (2-azidoethyl)(methyl)amine hydrochloride
• EN300-7597447
• (2-Azidoethyl)(methyl)amine hydrochloride

• Inchi： 1S/C3H8N4.ClH/c1-5-2-3-6-7-4;/h5H,2-3H2,1H3;1H
• InChI Key： AYDWFJSTIKGWIG-UHFFFAOYSA-N
• SMILES： Cl.N(C)CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 136.0515740g/mol
• Monoisotopic Mass: 136.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 73
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.4Ų

Additional information on (2-Azidoethyl)(methyl)amine hydrochloride

Comprehensive Overview of (2-Azidoethyl)(methyl)amine hydrochloride (CAS No. 118508-68-2)

(2-Azidoethyl)(methyl)amine hydrochloride (CAS No. 118508-68-2) is a specialized organic compound widely utilized in pharmaceutical research, bioconjugation, and material science. This compound features a unique azidoethyl group, which enables efficient click chemistry reactions, particularly in the synthesis of complex molecules. Its hydrochloride salt form enhances solubility and stability, making it a preferred choice for laboratory applications. Researchers frequently employ this compound in peptide modification, polymer functionalization, and drug discovery due to its reactive azide moiety.

The growing interest in (2-Azidoethyl)(methyl)amine hydrochloride aligns with advancements in biomedical engineering and targeted drug delivery systems. Recent studies highlight its role in developing antibody-drug conjugates (ADCs), a cutting-edge approach in oncology therapeutics. Additionally, its compatibility with Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) has made it indispensable in bioorthogonal chemistry, a field gaining traction for live-cell imaging and diagnostic probe development.

From an industrial perspective, CAS No. 118508-68-2 is often discussed in forums focusing on high-throughput screening and combinatorial chemistry. Its molecular structure (C₃H₈N₄·HCl) allows for versatile derivatization, addressing challenges in small-molecule libraries construction. Environmental and safety considerations are also prominent in user queries, with emphasis on proper handling protocols and storage conditions to maintain integrity.

Innovations in nanotechnology have further expanded the utility of (2-Azidoethyl)(methyl)amine hydrochloride. For instance, it serves as a linker in quantum dot functionalization for bioimaging applications. The compound’s relevance to COVID-19 research has also been noted, particularly in the design of viral entry inhibitors and nanoparticle-based vaccines, reflecting its cross-disciplinary importance.

For synthetic chemists, the compound’s cost-effectiveness and commercial availability are frequently searched topics. Suppliers often provide technical data sheets detailing purity levels (>95%) and analytical methods (HPLC, NMR). Regulatory compliance, such as REACH and GMP standards, is another critical aspect for procurement professionals.

In summary, (2-Azidoethyl)(methyl)amine hydrochloride (CAS No. 118508-68-2) bridges gaps between academic research and industrial applications. Its adaptability in bioconjugation and alignment with trends like personalized medicine ensure sustained demand. Future directions may explore its potential in AI-driven drug design and sustainable chemistry initiatives.